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Compound of Interest

Compound Name: Protriptyline-d3 Hydrochloride

Cat. No.: B568794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control testing and

certification for Protriptyline-d3 Hydrochloride, a deuterated analog of the tricyclic

antidepressant Protriptyline. This document is intended to serve as a detailed resource for

researchers, scientists, and drug development professionals who utilize this compound in their

work. Protriptyline-d3 Hydrochloride is commonly used as a stable labeled internal standard

in pharmacokinetic studies and for quantitative analysis by mass spectrometry-based methods

in clinical toxicology and forensic analysis.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data obtained from the analysis of a

representative batch of Protriptyline-d3 Hydrochloride.
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Test Parameter Specification Result

Identification

Infrared (IR) Spectrum
Conforms to reference

spectrum
Conforms

¹H-NMR Spectrum Conforms to structure Conforms

Mass Spectrum (MS)
Conforms to reference

spectrum
Conforms

Assay

Purity (by HPLC) ≥ 98.0% 99.8%

Physical Properties

Appearance White to off-white solid Conforms

Solubility Soluble in water (50 mg/mL) Conforms[4]

Melting Point
169-171 °C (for non-

deuterated HCl salt)
170 °C[5]

Impurity Profile

Water Content (Karl Fischer) ≤ 1.0% 0.2%

Residual Solvents (GC) Meets USP <467> limits Conforms

Sulfated Ash ≤ 0.1% < 0.05%

Isotopic Purity

Deuterium Incorporation ≥ 99% 99.5%

Experimental Protocols
Detailed methodologies for the key experiments cited in the quantitative data summary are

provided below. These protocols are representative of standard pharmaceutical quality control

procedures.[6][7][8]
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High-Performance Liquid Chromatography (HPLC) for
Purity and Assay
This method is used to determine the purity of Protriptyline-d3 Hydrochloride and to quantify

it against a reference standard.

Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and

column oven.

Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

Mobile Phase: A gradient mixture of Acetonitrile and a phosphate buffer.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 290 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a standard solution of Protriptyline-d3 Hydrochloride reference standard at a

known concentration.

Prepare a sample solution of the batch under analysis at the same concentration.

Inject the standard and sample solutions into the HPLC system.

The purity is calculated by the area percentage method, where the area of the main peak

is divided by the total area of all peaks.

The assay is determined by comparing the peak area of the sample to the peak area of

the reference standard.

Karl Fischer Titration for Water Content
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This method is used to determine the amount of water present in the sample.

Instrumentation: A coulometric Karl Fischer titrator.

Reagent: Karl Fischer reagent.

Procedure:

Accurately weigh a portion of the Protriptyline-d3 Hydrochloride sample.

Introduce the sample into the titration vessel containing the Karl Fischer reagent.

The titrator automatically measures the amount of water in the sample.

The result is expressed as a weight percentage.

Gas Chromatography (GC) for Residual Solvents
This method is used to identify and quantify any residual solvents from the manufacturing

process.

Instrumentation: A gas chromatograph with a flame ionization detector (FID) and a

headspace autosampler.

Column: A capillary column suitable for solvent analysis.

Carrier Gas: Helium or Nitrogen.

Procedure:

Accurately weigh the sample into a headspace vial.

Add a suitable solvent.

Seal the vial and place it in the headspace autosampler.

The vial is heated to allow the solvents to volatilize into the headspace.

A sample of the headspace gas is injected into the GC.
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The detected peaks are identified and quantified against known solvent standards.

Visualizations
Analytical Workflow
The following diagram illustrates the general workflow for the quality control testing of an Active

Pharmaceutical Ingredient (API) like Protriptyline-d3 Hydrochloride.

Raw Material Reception

Sampling

Physical Tests
(Appearance, Solubility)

Identification Tests
(IR, NMR, MS)

Chromatographic Tests
(HPLC for Purity/Assay, GC for Residual Solvents)

Wet Chemistry & Other Tests
(Water Content, Sulfated Ash)

Data Review & Comparison
to Specifications

Certificate of Analysis Generation

Batch Release

Click to download full resolution via product page

Caption: A flowchart of the quality control process for Protriptyline-d3 HCl.
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Mechanism of Action: Norepinephrine and Serotonin
Reuptake Inhibition
Protriptyline, the non-deuterated parent compound, functions as a tricyclic antidepressant by

blocking the reuptake of norepinephrine and, to a lesser extent, serotonin in the synaptic cleft.

[9][10][11][12] This leads to an increased concentration of these neurotransmitters, which is

believed to be responsible for its therapeutic effects.[10][11]
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Caption: Protriptyline's inhibition of norepinephrine reuptake at the synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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